Cas no 105372-30-3 (3,6-dimethoxy-2-methylnaphthalene)
105372-30-3 structure
Product Name:3,6-dimethoxy-2-methylnaphthalene
CAS No:105372-30-3
MF:C13H14O2
MW:202.249063968658
CID:1152723
PubChem ID:13692950
Update Time:2025-04-20
3,6-dimethoxy-2-methylnaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dimethoxy-2-methylnaphthalene
- DTXSID30546860
- SCHEMBL17912844
- 105372-30-3
-
- Inchi: 1S/C13H14O2/c1-9-6-10-4-5-12(14-2)7-11(10)8-13(9)15-3/h4-8H,1-3H3
- InChI Key: QCRTZKGEKPGVTG-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2C=C(C=CC=2C=C1C)OC
Computed Properties
- Exact Mass: 202.09942
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
3,6-dimethoxy-2-methylnaphthalene Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
105372-30-3 (3,6-dimethoxy-2-methylnaphthalene) Related Products
- 578-58-5(2-Methylanisole)
- 24599-58-4(1,4-Dimethoxy-2-methylbenzene)
- 4028-66-4(2,4,6-Trimethylanisole)
- 6738-23-4(1-methoxy-2,4-dimethylbenzene)
- 1004-66-6(2,6-Dimethylanisole)
- 14786-82-4(4-Methoxy-3-methylphenol)
- 5673-07-4(2,6-Dimethoxytoluene)
- 1706-11-2(2-methoxy-1,4-dimethylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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